Cas no 1358351-50-4 (N-(4-bromophenyl)-2-{[1-(propan-2-yl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]sulfanyl}acetamide)

• Product Name: N-(4-bromophenyl)-2-{[1-(propan-2-yl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]sulfanyl}acetamide
• CAS No: 1358351-50-4
• MF: C₂₀H₁₈BrN₅OS
• MW: 456.358821392059
• CID: 5345390
• Update Time: 2025-05-25

N-(4-bromophenyl)-2-{[1-(propan-2-yl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-[(1-isopropyl[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio]acetamide
• N-(4-bromophenyl)-2-[(1-propan-2-yl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)sulfanyl]acetamide
• N-(4-bromophenyl)-2-{[1-(propan-2-yl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]sulfanyl}acetamide
• N-(4-bromophenyl)-2-((1-isopropyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio)acetamide

• Inchi： 1S/C20H18BrN5OS/c1-12(2)18-24-25-19-20(23-15-5-3-4-6-16(15)26(18)19)28-11-17(27)22-14-9-7-13(21)8-10-14/h3-10,12H,11H2,1-2H3,(H,22,27)
• InChI Key： NUGCXYWJOCEUQL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CSC1C2=NN=C(C(C)C)N2C2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 455.042
• Monoisotopic Mass: 455.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 97.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N-(4-bromophenyl)-2-{[1-(propan-2-yl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]sulfanyl}acetamide

Professional Introduction to N-(4-bromophenyl)-2-{[1-(propan-2-yl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]sulfanyl}acetamide (CAS No. 1358351-50-4)

N-(4-bromophenyl)-2-{[1-(propan-2-yl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]sulfanyl}acetamide is a sophisticated organic compound characterized by its intricate molecular architecture and significant potential in pharmaceutical research. This compound, identified by its CAS number 1358351-50-4, has garnered attention due to its structural features and the promising applications it holds in the development of novel therapeutic agents.

The molecular structure of N-(4-bromophenyl)-2-{[1-(propan-2-yl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]sulfanyl}acetamide incorporates several key pharmacophoric elements that contribute to its biological activity. The presence of a bromophenyl group at the N-terminal position enhances its interaction with biological targets, while the triazoloquinoxalinone core provides a scaffold for further functionalization. This combination of structural motifs makes it a valuable candidate for exploring new pharmacological pathways.

In recent years, there has been growing interest in the development of compounds that exhibit dual functionality, capable of modulating multiple biological targets simultaneously. N-(4-bromophenyl)-2-{[1-(propan-2-yl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]sulfanyl}acetamide fits well within this paradigm. Its ability to interact with both protein and nucleic acid targets suggests potential applications in treating a wide range of diseases, including those associated with inflammation and cancer.

The sulfanyl group in the molecule plays a crucial role in its biological activity by facilitating hydrogen bonding and hydrophobic interactions with biological targets. This feature is particularly important for designing molecules that can effectively penetrate cellular membranes and reach their intended sites of action. Additionally, the propan-2-yl substituent contributes to the compound's lipophilicity, enhancing its solubility and bioavailability.

Recent studies have highlighted the importance of quinoxalinone derivatives in medicinal chemistry due to their broad spectrum of biological activities. N-(4-bromophenyl)-2-{[1-(propan-2-yl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]sulfanyl}acetamide is no exception and has been investigated for its potential role in modulating enzymes involved in cell signaling pathways. For instance, it has shown promise in inhibiting kinases that are aberrantly activated in cancer cells, thereby offering a novel approach to cancer therapy.

The synthesis of N-(4-bromophenyl)-2-{[1-(propan-2-yl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]sulfanyl}acetamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The bromophenyl group is typically introduced early in the synthesis to facilitate subsequent functionalization. The triazoloquinoxalinone core is constructed through a series of cyclization reactions that require careful optimization to achieve the desired product.

The use of computational methods has been increasingly employed in the design and optimization of such complex molecules. Molecular modeling techniques can predict the binding affinity of N-(4-bromophenyl)-2-{[1-(propan-2-yl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]sulfanyl}acetamide to various biological targets, providing valuable insights into its potential therapeutic applications. These computational studies have guided experimental efforts and have led to the identification of more potent derivatives with improved pharmacological profiles.

In conclusion, N-(4-bromophenyl)-2-{[1-(propan-2-yl)-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl]sulfanyl}acetamide represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its development as a therapeutic agent holds great potential for addressing various diseases associated with dysregulated cell signaling pathways. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in drug discovery and development.